Cas no 1184038-48-9 (Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate)

• Product Name: Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate
• CAS No: 1184038-48-9
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 4575950
• Update Time: 2025-06-14

Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[2-(methylamino)acetyl]piperidine-3-carboxylate
• Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate

• Inchi： 1S/C11H20N2O3/c1-3-16-11(15)9-5-4-6-13(8-9)10(14)7-12-2/h9,12H,3-8H2,1-2H3
• InChI Key： BUGPWUMFGURMOU-UHFFFAOYSA-N
• SMILES： N1(C(CNC)=O)CCCC(C(OCC)=O)C1

Computed Properties

• Exact Mass: 228.147
• Monoisotopic Mass: 228.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate

Research Brief on Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate (CAS: 1184038-48-9)

Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate (CAS: 1184038-48-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its structural properties, pharmacological activities, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound's unique structure, featuring a piperidine ring and an ethyl carboxylate group, makes it a versatile scaffold for the design of novel bioactive molecules. Researchers have explored its role as a precursor or intermediate in the synthesis of more complex pharmacophores. Recent publications have emphasized its utility in the development of central nervous system (CNS) targeting agents, given its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter systems.

One of the most notable advancements in the study of Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate is its potential application in the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study reported a significant reduction in oxidative stress and neuroinflammation in preclinical models, suggesting a promising avenue for further investigation.

In addition to its CNS applications, recent research has also explored the compound's antimicrobial properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential new strategy for combating antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate have been reported. A 2023 patent application detailed an optimized synthetic route that improves yield and reduces environmental impact by minimizing the use of hazardous reagents. This development is critical for enabling large-scale production and facilitating further pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, Ethyl 1-2-(Methylamino)acetylpiperidine-3-carboxylate represents a compelling case study in the intersection of chemical synthesis and biological activity. Its diverse applications—from neurodegenerative diseases to antimicrobial therapy—underscore its value as a multifunctional scaffold in medicinal chemistry. Continued research efforts are expected to yield further insights into its mechanisms of action and therapeutic potential, positioning it as a noteworthy candidate for future drug development pipelines.